N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as EPPA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating the activity of ion channels and receptors in the nervous system. Specifically, this compound has been found to interact with the transient receptor potential vanilloid 1 (TRPV1) channel and the α7 nicotinic acetylcholine receptor (α7nAChR).
Biochemical and Physiological Effects
This compound has been found to possess analgesic and anti-inflammatory effects. In animal studies, this compound has been shown to reduce pain and inflammation. This compound has also been found to induce anesthesia in animals. Additionally, this compound has been studied for its potential use in the treatment of neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide in lab experiments is its high purity and yield. Additionally, this compound has been found to possess potent pharmacological effects, making it a useful tool in studying the nervous system. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound in humans.
Future Directions
There are several future directions for the study of N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide. One direction is to further investigate its mechanism of action and its potential use in the treatment of neuropathic pain. Additionally, the safety and efficacy of this compound in humans should be further studied. Finally, the synthesis of this compound and its derivatives should be further optimized to improve their pharmacological properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine. Further studies are needed to fully understand the pharmacological properties of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide has been achieved through various methods. One of the most commonly used methods is the reaction of 2-(1-tosylpiperidin-2-yl)acetic acid with 2-ethoxyaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This method yields this compound in high purity and yield. Other methods include the reduction of the corresponding nitro compound and the reaction of 2-(1-tosylpiperidin-2-yl)acetic acid with 2-ethoxyphenyl isocyanate.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide has been studied for its potential pharmacological properties. It has been found to possess analgesic and anti-inflammatory effects. This compound has also been studied for its potential use as an anesthetic agent due to its ability to induce anesthesia in animals. Additionally, this compound has been studied for its potential use in the treatment of neuropathic pain.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4S/c1-3-28-21-10-5-4-9-20(21)23-22(25)16-18-8-6-7-15-24(18)29(26,27)19-13-11-17(2)12-14-19/h4-5,9-14,18H,3,6-8,15-16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYAGWHPTJAPGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.